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Compound of Interest

Compound Name: Adipic acid dihydrazide-d8

Cat. No.: B12057459

An In-depth Technical Guide to Adipic Acid
Dihydrazide-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Adipic acid dihydrazide-d8 (ADH-
d8), a deuterated form of the versatile crosslinking agent, Adipic acid dihydrazide. Given its
utility in stabilizing polymers and conjugating molecules, the isotopic labeling of ADH offers a
valuable tool for researchers in drug development, materials science, and advanced polymer
chemistry, particularly in studies involving pharmacokinetic and metabolic profiling.

Chemical Identity and Molecular Structure

Adipic acid dihydrazide-d8 is the deuterium-labeled analogue of Adipic acid dihydrazide,
where the eight hydrogen atoms on the adipoyl backbone have been replaced with deuterium.
This isotopic substitution provides a significant mass shift (+8 Da) that is readily detectable by
mass spectrometry, making it an ideal internal standard or tracer in quantitative bioanalytical
assays.

The fundamental structure consists of a deuterated six-carbon dicarboxylic acid backbone
(adipic acid-d8) where both carboxylic acid groups have been converted to hydrazides.

e Chemical Formula: CeHeDgN4O2
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e Linear Formula: NH2NHCO(CD2)aCONHNH-2
* SMILES: NNC(=O)C([2H])([2HDC([2HD([2ZHN) C([2H])([2H])C([2H]) ([2H]))C(=O)NN
e InChl Key: IBVAQQYNSHJIXBV-SVYQBANQSA-N

Physicochemical Properties

The quantitative data for Adipic acid dihydrazide-d8 and its non-deuterated counterpart are
summarized below for comparison. The primary difference lies in the molecular weight due to
the incorporation of eight deuterium atoms.

Adipic acid dihydrazide

Property Adipic acid dihydrazide-d8 .
(for comparison)
CAS Number 1202865-37-9[1][2] 1071-93-8[3][4]
Molecular Weight 182.25 g/mol [1][5] 174.20 g/mol [3][4]
Solid, White to off-white ) )
Appearance White to off-white powder[6]
powder
Melting Point 180-182 °CJ5] 178-185 °CJ6]
Boiling Point Not available 426 °CJ[6]

o Not specifically reported,
Solubility in Water o 91 g/L[6]
expected to be similar to ADH

Isotopic Purity >98 atom % D Not Applicable

Chemical Purity >98% >97-99%]3][6]

Experimental Protocols

Detailed methodologies for the synthesis of ADH-d8 and its application in crosslinking are
provided below. These protocols are based on established chemical principles for the synthesis
of dihydrazides and their crosslinking reactions.

Proposed Synthesis of Adipic Acid Dihydrazide-d8
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The synthesis of ADH-d8 can be achieved in a two-step process. The first step involves the
deuteration of the precursor, adipic acid, followed by the hydrazinolysis of the resulting
deuterated dicarboxylic acid.

Step 1: Deuteration of Adipic Acid to Adipic Acid-d8

This step is based on established methods for large-scale deuteration of organic acids via
metal-catalyzed hydrothermal H/D exchange.

o Materials: Adipic acid, Deuterium oxide (D20, 99.8%), Platinum or Palladium catalyst.

e Protocol:

[¢]

In a high-pressure reactor, combine adipic acid and the chosen metal catalyst.
o Add an excess of Deuterium oxide (Dz0) to serve as the deuterium source and solvent.

o Seal the reactor and heat to a temperature sufficient to facilitate H/D exchange (typically
>150°C), while stirring.

o Maintain the reaction for several hours to ensure complete deuteration. The progress can
be monitored by taking aliquots and analyzing via NMR spectroscopy.

o After the reaction is complete, cool the reactor, and recover the deuterated adipic acid
(Adipic acid-d10, including deuteration of the acidic protons) by filtration and
recrystallization from D20. The acidic deuterons will readily exchange back to protons
upon exposure to H20.

Step 2: Hydrazinolysis of Adipic Acid-d8

This step involves the direct reaction of the synthesized Adipic acid-d8 with hydrazine hydrate.
o Materials: Adipic acid-d8 (from Step 1), Hydrazine hydrate, Water.

e Protocol:

o Suspend Adipic acid-d8 in water in a round-bottom flask equipped with a reflux condenser
and a magnetic stirrer.
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[e]

Add an excess of hydrazine hydrate to the suspension.

o

Heat the reaction mixture to a temperature between 70-100°C and stir for 24 hours.[7]

[¢]

Monitor the reaction for the formation of a precipitate.

[¢]

After completion, cool the mixture in an ice bath to maximize crystallization.

[e]

Collect the precipitated Adipic acid dihydrazide-d8 crystals by vacuum filtration.

o

Wash the crystals with cold ethanol and dry under vacuum to yield the final product.[7]

General Protocol for Keto-Hydrazide Crosslinking

ADH is a widely used crosslinker for polymers containing ketone functional groups, such as
those incorporating diacetone acrylamide (DAAM). This reaction proceeds efficiently at ambient
temperature as water evaporates from the system.

» Materials: Polymer with ketone functionality (e.g., acrylic emulsion with DAAM), Adipic acid
dihydrazide-d8, Water or appropriate solvent.

e Protocol:
o Ensure the polymer is dissolved or dispersed in an aqueous system.
o Prepare a stock solution of Adipic acid dihydrazide-d8 in warm water.

o Add the ADH-d8 solution to the polymer dispersion with stirring. The stoichiometric ratio of
hydrazide groups to ketone groups is typically 1:1, but can be varied to control the
crosslinking density.

o Apply the mixture as a film or coating to the desired substrate.

o Allow the water to evaporate at ambient or slightly elevated temperatures. As water is
removed, the keto-hydrazide reaction proceeds, forming stable hydrazone linkages and
resulting in a crosslinked polymer network.[2]

Analysis of Crosslinking Efficiency
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The extent of ADH-d8 incorporation and its role in crosslinking can be quantified using a
combination of analytical techniques.

e Protocol:

o Total ADH-d8 Incorporation: Use elemental analysis to determine the total nitrogen content
in the purified, crosslinked polymer. This allows for the calculation of the total amount of
ADH-d8 bound to the polymer backbone.[8]

o Free Hydrazide Groups: Employ a colorimetric assay, such as the trinitrobenzene sulfonic
acid (TNBSA) assay, to quantify the number of unreacted hydrazide groups. This
measures the amount of ADH-d8 that is only attached to the polymer at one end.[8]

o Crosslink Calculation: The amount of ADH-d8 acting as a crosslinker is determined by the
difference between the total incorporated ADH-d8 (from elemental analysis) and the
amount of ADH-d8 with free hydrazide ends (from the TNBSA assay).[8]

Visualizing Workflows and Mechanisms

The following diagrams, generated using DOT language, illustrate key processes involving
Adipic acid dihydrazide-d8.

Synthesis Workflow
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Caption: Proposed two-step synthesis workflow for Adipic acid dihydrazide-d8.

Keto-Hydrazide Crosslinking Mechanism
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Caption: Mechanism of keto-hydrazide crosslinking using ADH-d8.

Application in Drug Delivery Hydrogels
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Caption: Logical workflow for creating a drug delivery hydrogel using ADH-d8.

Applications in Research and Drug Development

The primary utility of Adipic acid dihydrazide lies in its function as a bifunctional crosslinking
agent. Its deuterated form, ADH-d8, retains these functions while adding the benefits of isotopic
labeling.
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» Crosslinking Agent: ADH is an effective crosslinker for water-based emulsions, particularly
acrylic resins containing ketone groups, enhancing durability, adhesion, and resistance.[2][9]
It also serves as a hardener for epoxy resins and a chain extender in polyurethanes.[10]

o Drug Delivery Systems: In pharmaceutical sciences, ADH is used to create crosslinked
hydrogels for controlled drug release.[3][11] For example, it can be used to crosslink
polymers like hyaluronic acid to form a biocompatible matrix that encapsulates and slowly
releases therapeutic agents.[6]

e Bioconjugation: The hydrazide groups of ADH can react with aldehyde or ketone groups on
biomolecules, such as glycoproteins, allowing for their conjugation to other molecules or
surfaces. This is critical for developing targeted drug delivery systems.[1]

e Tracer in Metabolic Studies: As a stable isotope-labeled compound, ADH-d8 is an invaluable
tool for quantitative analysis in drug development.[12] It can be used as an internal standard
in mass spectrometry-based assays to precisely quantify the non-deuterated analogue in
biological matrices, or to trace the metabolic fate of the crosslinker itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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